2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid

• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• IUPAC Name: 2-[(3-propan-2-yloxyphenyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C17H17NO4/c1-11(2)22-13-7-5-6-12(10-13)18-16(19)14-8-3-4-9-15(14)17(20)21/h3-11H,1-2H3,(H,18,19)(H,20,21)
• InChI Key: KYJJIYQTBSEESE-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2C(=O)O

Description

2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid, also known as Mecarbinate, is a chemical compound that has been extensively studied in scientific research. It is a non-steroidal anti-inflammatory drug (NSAID) that has been shown to have anti-inflammatory and analgesic properties.

Mechanism of Action

2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that cause pain and inflammation. By inhibiting COX, 2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid reduces the production of prostaglandins, which results in a reduction in pain and inflammation.
Biochemical and Physiological Effects:
2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid has been shown to have anti-inflammatory, analgesic, and anti-ulcer properties. It has been shown to reduce pain and inflammation in animal models of arthritis and colitis. 2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid has also been shown to protect the gastric mucosa from damage caused by non-steroidal anti-inflammatory drugs (NSAIDs) such as aspirin.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid in lab experiments is that it has been extensively studied and its mechanism of action is well understood. 2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid is also relatively easy to synthesize and purify. One limitation of using 2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid in lab experiments is that it is a relatively new drug and its long-term effects are not yet well understood.

Future Directions

There are several future directions for the study of 2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid. One direction is to investigate its potential use in the treatment of other inflammatory conditions such as asthma and inflammatory bowel disease. Another direction is to investigate its potential use in combination therapy with other drugs such as proton pump inhibitors for the treatment of gastric ulcers. Additionally, the development of new analogs of 2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid with improved pharmacological properties is an area of active research.

Synthesis Methods

2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid can be synthesized by reacting 3-(1-Methylethoxy)aniline with 2-chlorobenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid has been extensively studied in scientific research for its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of prostaglandins, which are inflammatory mediators. 2-{[3-(1-Methylethoxy)phenyl]carbamoyl}benzoic Acid has also been shown to have a protective effect on the gastric mucosa, which makes it a promising candidate for the treatment of gastric ulcers.